Cas no 1817735-25-3 (Carboxy-PEG4-sulfonic acid)

Carboxy-PEG4-sulfonic acid is a heterobifunctional crosslinker featuring a carboxylic acid group and a sulfonic acid moiety, connected by a tetraethylene glycol (PEG4) spacer. The PEG spacer enhances water solubility and reduces steric hindrance, facilitating efficient conjugation in aqueous environments. The carboxylic acid allows for covalent coupling to amine-containing molecules via carbodiimide chemistry, while the sulfonic acid group introduces strong anionic character, improving hydrophilicity and stability. This compound is particularly useful in bioconjugation, surface modification, and the development of hydrophilic coatings or drug delivery systems. Its balanced reactivity and solubility make it a versatile reagent for applications requiring controlled functionalization and enhanced biocompatibility.
Carboxy-PEG4-sulfonic acid structure
Carboxy-PEG4-sulfonic acid structure
Product Name:Carboxy-PEG4-sulfonic acid
CAS No:1817735-25-3
MF:C11H22O9S
MW:330.351983547211
CID:3046538
PubChem ID:102514826
Update Time:2025-11-01

Carboxy-PEG4-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • Carboxy-PEG4-sulfonic acid
    • BP-22884
    • CARBOXY-PEG4-SULFONICACID
    • 1-sulfo-3,6,9,12-tetraoxapentadecan-15-oic acid
    • 3-[2-[2-[2-(2-sulfoethoxy)ethoxy]ethoxy]ethoxy]propanoic acid
    • SB67276
    • DA-71937
    • AKOS040741504
    • CS-0115069
    • C70182
    • 1817735-25-3
    • MS-24961
    • HY-140168
    • Inchi: 1S/C11H22O9S/c12-11(13)1-2-17-3-4-18-5-6-19-7-8-20-9-10-21(14,15)16/h1-10H2,(H,12,13)(H,14,15,16)
    • InChI Key: AIQWRGDWHOOSMN-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCOCCOCCOCCOCCS(O)(=O)=O

Computed Properties

  • Exact Mass: 330.09845345g/mol
  • Monoisotopic Mass: 330.09845345g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 15
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 137Ų

Experimental Properties

  • Color/Form: Solid powder
  • Solubility: Soluble in Water

Carboxy-PEG4-sulfonic acid Security Information

  • Signal Word:Warning
  • Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Carboxy-PEG4-sulfonic acid Pricemore >>

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Additional information on Carboxy-PEG4-sulfonic acid

Carboxy-PEG4-sulfonic acid (CAS No: 1817735-25-3)

Carboxy-PEG4-sulfonic acid, also known as PEG4-carboxylic acid or carboxylated polyethylene glycol with sulfonic acid group, is a versatile polymer-based compound with a wide range of applications in various fields. This compound is characterized by its unique chemical structure, which combines the hydrophilic properties of polyethylene glycol (PEG) with the functional groups of carboxylic acid and sulfonic acid. The CAS number for this compound is 1817735-25-3, making it easily identifiable in scientific literature and commercial databases.

The chemical structure of Carboxy-PEG4-sulfonic acid consists of a PEG backbone with four repeating ethylene glycol units. At one end of the chain, a carboxylic acid group (-COOH) is attached, while the other end features a sulfonic acid group (-SO3H). This combination of functional groups provides the compound with unique properties, such as high water solubility, excellent biocompatibility, and the ability to form stable conjugates with other molecules. These characteristics make it an ideal candidate for use in drug delivery systems, bioconjugation, and surface modification applications.

Recent studies have highlighted the potential of Carboxy-PEG4-sulfonic acid in enhancing the stability and targeting efficiency of therapeutic agents. For instance, researchers have demonstrated that this compound can be used as a stabilizing agent for protein drugs, preventing aggregation and degradation during storage and administration. Additionally, its sulfonic acid group has been shown to facilitate the conjugation of drugs to targeting ligands, such as antibodies or peptides, enabling precise delivery to specific tissues or cells.

In the field of materials science, Carboxy-PEG4-sulfonic acid has been employed as a surface-modifying agent to improve the biocompatibility and functionality of medical devices. By grafting this compound onto surfaces such as implants or sensors, scientists have observed reduced protein adsorption and improved cell adhesion properties. These advancements have significant implications for the development of next-generation biomedical devices with enhanced performance and reduced risk of immune responses.

The synthesis of Carboxy-PEG4-sulfonic acid typically involves a multi-step process that includes polymerization, functionalization, and purification. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, researchers have explored the use of catalytic systems that minimize waste generation and reduce energy consumption during the synthesis process.

In terms of applications, Carboxy-PEG4-sulfonic acid has found utility in various industries beyond biomedicine. In the cosmetics industry, it is used as a humectant and stabilizer in skincare products due to its ability to retain moisture and prevent ingredient degradation. In the food industry, it serves as an emulsifier and stabilizer for processed foods, ensuring consistent texture and shelf life.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of Carboxy-PEG4-sulfonic acid. Scientists are exploring methods to incorporate additional functional groups or modify its molecular weight to tailor its properties for specific applications. For instance, efforts are being made to develop derivatives with enhanced bioavailability or improved targeting capabilities for use in advanced drug delivery systems.

In conclusion, Carboxy-PEG4-sulfonic acid (CAS No: 1817735-25-3) is a highly versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool in fields such as biomedicine, materials science, cosmetics, and food technology. With ongoing research driving innovation in its synthesis and application methods, this compound is poised to play an increasingly important role in advancing modern technologies.

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